Cas no 40077-57-4 (Aviptadil)

Aviptadil is a vasoactive intestinal polypeptide (VIP) analog with strong vasodilatory effect Aviptadil induces pulmonary vasodilation and inhibits vascular SMCs proliferation \ platelet aggregation Aviptadil can be used in the study of respiratory failure caused by pulmonary fibrosis, pulmonary arterial hypertension (PAH), sars-cov-2, etc

Aviptadil structure

Product Name:Aviptadil

CAS No:40077-57-4

Molecular Formula:C₁₄₇H₂₃₈N₄₄O₄₂S

Molecular Weight:3325.79725122452

MDL:MFCD00167535

CID:55156

PubChem ID:24900742

Aviptadil Properties

Names and Identifiers

- Aviptadil
- Vasoactive Intestinal Peptide
- Vasoactive intestinal octacosapeptide
- Vasoactive Intestinal Peptide human, porcine, rat
- Aviptadil Acetate
- Vasoactive intestinal octacosapeptide (swine) Protein Sequence Sequence Length: 28
- Vasoactive Intestinal Peptide (human, rat, mouse, rabbit, canine, porcine)
- VIP (human, mouse, rat)
- VIP (human, rat, mouse, rabbit, canine, porcine)
- VIP
- VASOACTIVE INTESTINAL PEPTIDE (HUMAN, BOVINE, PORCINE, RAT)
- VASOACTIVE INTESTINAL PEPTIDE (HUMAN, PORCINE)
- VASOACTIVE INTESTINAL PEPTIDE, HUMAN, PORCINE, AND RAT
- VASOACTIVE INTESTINAL PEPTIDE (HUMAN, PORCINE) (BOVINE, RAT, CANINE)
- VASOACTIVE INTESTINAL PEPTIDE, HUMAN, PORCINE, RAT, OVINE
- VASOACTIVE INTESTINAL PEPTIDE, PORCINE
- +Expand
- MDL： MFCD00167535
- InChIKey： HEOYHMUESMJFDC-RIWXPGAOSA-N
- Inchi： 1S/C147H238N44O42S/c1-18-75(12)115(143(231)182-97(56-72(6)7)131(219)174-94(118(156)206)61-108(153)199)189-140(228)106(68-193)186-135(223)102(63-110(155)201)179-132(220)96(55-71(4)5)176-133(221)98(58-81-37-41-84(196)42-38-81)177-126(214)88(33-23-26-49-149)168-124(212)89(34-24-27-50-150)172-141(229)113(73(8)9)187-119(207)76(13)165-122(210)93(47-53-234-17)171-128(216)92(45-46-107(152)198)170-123(211)87(32-22-25-48-148)167-125(213)90(35-28-51-162-146(157)158)169-130(218)95(54-70(2)3)175-127(215)91(36-29-52-163-147(159)160)173-144(232)116(78(15)194)190-137(225)99(59-82-39-43-85(197)44-40-82)178-134(222)101(62-109(154)200)180-136(224)104(65-112(204)205)184-145(233)117(79(16)195)191-138(226)100(57-80-30-20-19-21-31-80)183-142(230)114(74(10)11)188-120(208)77(14)166-129(217)103(64-111(202)203)181-139(227)105(67-192)185-121(209)86(151)60-83-66-161-69-164-83/h19-21,30-31,37-44,66,69-79,86-106,113-117,192-197H,18,22-29,32-36,45-65,67-68,148-151H2,1-17H3,(H2,152,198)(H2,153,199)(H2,154,200)(H2,155,201)(H2,156,206)(H,161,164)(H,165,210)(H,166,217)(H,167,213)(H,168,212)(H,169,218)(H,170,211)(H,171,216)(H,172,229)(H,173,232)(H,174,219)(H,175,215)(H,176,221)(H,177,214)(H,178,222)(H,179,220)(H,180,224)(H,181,227)(H,182,231)(H,183,230)(H,184,233)(H,185,209)(H,186,223)(H,187,207)(H,188,208)(H,189,228)(H,190,225)(H,191,226)(H,202,203)(H,204,205)(H4,157,158,162)(H4,159,160,163)/t75-,76-,77-,78+,79+,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,113-,114-,115-,116-,117-/m0/s1
- SMILES： [C@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CC(=O)N)(NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H](NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC1NC=NC=1)CC1C=CC=CC=1)CC1C=CC(=CC=1)O)CC1C=CC(=CC=1)O

Computed Properties

Exact Mass: 3323.76000
Hydrogen Bond Donor Count: 51
Hydrogen Bond Acceptor Count: 86
Rotatable Bond Count: 142
Monoisotopic Mass: 3324.740114
Heavy Atom Count: 234
Complexity: 7580
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 31
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -15.9
Surface Charge: 0
Topological Polar Surface Area: 1450

Experimental Properties

LogP: 4.02270
PSA: 1478.99000
Solubility: 1% acetic acid: soluble 0.1%, clear, colorless
Color/Form: powder
Solubility: Not determined
Density: 1.0000

Aviptadil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01EAWT-1mg	VIP (human, mouse, rat) acetate salt H-His-Ser-Asp-Ala-Val-Phe-Thr-Asp-Asn-Tyr-Thr-Arg-Leu-Arg-Lys-Gln-Met-Ala-Val-Lys-Lys-Tyr-Leu-Asn-Ser-Ile-Leu-Asn-NH2 acetate salt	40077-57-4	99%	1mg	$195.00	2024-05-03
A2B Chem LLC	AX46141-1mg	VIP (human, mouse, rat) acetate salt H-His-Ser-Asp-Ala-Val-Phe-Thr-Asp-Asn-Tyr-Thr-Arg-Leu-Arg-Lys-Gln-Met-Ala-Val-Lys-Lys-Tyr-Leu-Asn-Ser-Ile-Leu-Asn-NH2 acetate salt	40077-57-4	≥95% (HPLC)	1mg	$202.00	2024-04-20
AAPPTec	P002609-1mg	Vasoactive Intestinal Peptide	40077-57-4		1mg	$160.00	2024-09-28
Aaron	AR01EB55-1mg	VIP (human, mouse, rat) acetate salt H-His-Ser-Asp-Ala-Val-Phe-Thr-Asp-Asn-Tyr-Thr-Arg-Leu-Arg-Lys-Gln-Met-Ala-Val-Lys-Lys-Tyr-Leu-Asn-Ser-Ile-Leu-Asn-NH2 acetate salt	40077-57-4		1mg	$81.00
abcr	AB349705-1 mg	Vasoactive Intestinal Peptide, human, porcine, rat, 98%; .	40077-57-4	98%	1 mg	€206.00	2023-07-19
Biosynth	PVA-4110-V-0.5 mg	VIP (Human, Porcine)	40077-57-4		0.5 mg	$489.50
ChemScence	CS-5938-1mg	Aviptadil	40077-57-4	97.18%	1mg	$144.0	2022-04-27
DC Chemicals	DC10325-250 mg	Aviptadil	40077-57-4	>98%	250mg	$950.0	2022-03-01
LKT Labs	V0273-0.5 mg	Vasoactive Intestinal Peptide	40077-57-4	≥95%	0.5 mg	$192.80	2023-07-10
MedChemExpress	HY-P0012-1mg	Aviptadil	40077-57-4	99.19%	1mg	￥1200	2024-04-18